N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide

• IUPAC Name: N-(4-ethylphenyl)-2,6-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H24N2O/c1-4-14-8-10-15(11-9-14)17-16(19)18-12(2)6-5-7-13(18)3/h8-13H,4-7H2,1-3H3,(H,17,19)
• InChI Key: CZKLALLOVRMKEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)N2C(CCCC2C)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide, also known as Ephenidine, is a dissociative anaesthetic drug that belongs to the arylcyclohexylamine class. It was first synthesized in the late 1950s by a team of chemists at Parke-Davis, a subsidiary of Pfizer. Ephenidine has been shown to have potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD).

Mechanism of Action

N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide acts as a non-competitive antagonist of the NMDA receptor, which is involved in the regulation of glutamate neurotransmission. By inhibiting the NMDA receptor, N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide reduces the activity of glutamate in the brain, which can lead to a reduction in anxiety and depression symptoms. N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide also has a unique mechanism of action that involves the activation of sigma-1 receptors, which are involved in the regulation of mood, cognition, and memory.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects, including the inhibition of NMDA receptors, activation of sigma-1 receptors, and modulation of glutamate neurotransmission. N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has several advantages for use in lab experiments, including its unique mechanism of action, its neuroprotective effects, and its potential therapeutic applications in the treatment of depression, anxiety, and PTSD. However, there are also limitations to the use of N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide in lab experiments, including its potential for abuse and its potential side effects.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide, including the development of new and more efficient synthesis methods, the investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases, and the exploration of its potential as a tool for studying the role of NMDA receptors in the brain. Additionally, further research is needed to determine the long-term safety and efficacy of N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide for use in humans.
In conclusion, N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide is a dissociative anaesthetic drug that has potential therapeutic applications in the treatment of depression, anxiety, and PTSD. Its unique mechanism of action, neuroprotective effects, and potential for use in lab experiments make it an interesting area of research for scientists and clinicians alike. However, further research is needed to fully understand its potential benefits and limitations.

Scientific Research Applications

N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has been studied extensively for its potential therapeutic applications in the treatment of depression, anxiety, and PTSD. Research has shown that N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has a unique mechanism of action that involves the inhibition of NMDA receptors in the brain, which are involved in the regulation of mood, cognition, and memory. N-(4-ethylphenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.